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Compound of Interest

Compound Name: 2-Bromobenzyl alcohol

CAS No.: 18982-54-2

Cat. No.: B097588

Get Quote

Executive Summary
2-Bromobenzyl alcohol (CAS 18982-54-2) is a critical intermediate in the synthesis of

phthalides, benzoboroxoles, and various active pharmaceutical ingredients (APIs). While

structurally robust due to the ortho-bromo substituent, it possesses specific vulnerabilities—

primarily oxidative degradation and photosensitivity—that can compromise yield and purity in

downstream applications. This guide provides a scientifically grounded protocol for the storage,

handling, and validation of 2-Bromobenzyl alcohol, moving beyond generic safety data to

address the mechanistic causes of degradation.

Chemical Profile & Intrinsic Stability
Molecular Architecture
The stability of 2-Bromobenzyl alcohol is defined by the interplay between the benzylic

hydroxyl group and the ortho-position bromine atom.

Steric Influence: Unlike para-substituted isomers, the ortho-bromo group provides significant

steric hindrance. This "ortho-effect" retards the rate of nucleophilic attack and oxidation at
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the benzylic carbon compared to unsubstituted benzyl alcohol, offering a slight kinetic

stability advantage [1].

Electronic Influence: The bromine atom is electron-withdrawing (inductive effect, -I). While

this theoretically increases the acidity of the benzylic protons, the steric bulk generally

dominates, making the compound stable under ambient conditions if protected from radical

initiators (light/oxygen).

Physical Properties Table
Property Value Critical Note

CAS Number 18982-54-2
Unique identifier for inventory

tracking.

Molecular Formula C₇H₇BrO MW: 187.03 g/mol .[1]

Physical State Solid (Crystalline)
Typically white to beige

needles/powder.[1]

Melting Point 78–80 °C
Sharp MP indicates high purity;

broadening implies oxidation.

Boiling Point ~227 °C

Thermal degradation often

precedes boiling at atm

pressure.

Solubility Methanol, DMSO, CH₂Cl₂
Limited water solubility; avoid

aqueous storage.

Degradation Mechanisms
The primary failure mode for 2-Bromobenzyl alcohol is aerobic oxidation, catalyzed by light

and heat. The benzylic carbon is susceptible to radical abstraction, leading to the formation of

2-bromobenzaldehyde and subsequently 2-bromobenzoic acid.

Degradation Pathway Diagram

2-Bromobenzyl Alcohol
(C7H7BrO)

Peroxy Radical
Intermediate

+ O2 / hν (Initiation) 2-Bromobenzaldehyde
(Degradant A)

- H2O 2-Bromobenzoic Acid
(Degradant B)

+ [O] (Over-oxidation)
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Caption: Step-wise oxidative degradation pathway. The formation of 2-Bromobenzaldehyde is

the rate-limiting quality failure.

Storage Protocols: The "Self-Validating" System
To ensure integrity, storage must be treated as a system that actively prevents the initiation

steps of the degradation pathway described above.

Environmental Control
Temperature: Store at 2°C to 8°C (Refrigerated). While stable at room temperature for short

periods, refrigeration significantly slows the kinetics of auto-oxidation [2].

Atmosphere: Long-term storage (>30 days) requires an inert atmosphere. Overlay the

container with Argon or Nitrogen after every use. Argon is preferred due to its higher density,

which effectively blankets the solid surface.

Light: The C-Br bond is photosensitive. Exposure to UV light can induce homolytic cleavage,

generating bromine radicals that accelerate bulk degradation. Store in amber glass or foil-

wrapped secondary containment.

Container Specifications
Primary: Glass vials with Teflon (PTFE) lined caps. Avoid polyethylene (PE) liners for long-

term storage as organic vapors can permeate over time.

Secondary: Desiccator cabinet or sealed bag with silica gel. 2-Bromobenzyl alcohol is
slightly hygroscopic; moisture promotes hydrolysis and microbial growth.

Storage Decision Logic
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Received 2-Bromobenzyl Alcohol

Intended Storage Duration?

< 30 Days > 30 Days

Protocol A:
- Cool, Dry Place (RT ok)

- Amber Vial
- Tightly Sealed

Protocol B:
- Refrigerate (2-8°C)

- Inert Gas Purge (Ar/N2)
- Desiccator

Click to download full resolution via product page

Caption: Decision matrix for selecting the appropriate storage protocol based on usage

timelines.

Quality Control & Analytical Validation
Trustworthiness in experimental data begins with verifying reagent purity. Do not assume

commercial purity is maintained after the bottle is opened.

Visual Inspection
Pass: White to off-white crystalline solid.

Fail: Yellow or beige discoloration indicates oxidation (formation of conjugated aldehyde/acid

species) or bromide release.
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1H-NMR Validation Protocol
Nuclear Magnetic Resonance (NMR) is the most definitive method to detect early-stage

oxidation.

Solvent: CDCl₃ (Chloroform-d).

Target Peak (Analyte): Look for the benzylic methylene protons (-CH₂OH) as a

singlet/doublet around 4.72 ppm [3].

Target Peak (Impurity): The critical impurity, 2-bromobenzaldehyde, presents a highly distinct

aldehyde proton signal (-CHO) at ~10.35 ppm [4].

Threshold: Integration of the 10.35 ppm peak > 1% relative to the 4.72 ppm peak indicates

significant degradation; purification (recrystallization) is required.

Handling & Safety
Acute Hazards

Health: Harmful if swallowed or inhaled.[2][3] Causes serious eye irritation (H319).

Chemical Incompatibility: Reacts violently with acid chlorides, acid anhydrides, and strong

oxidizing agents.

Thermal Decomposition: Heating to decomposition releases toxic Hydrogen Bromide (HBr)

gas and Carbon Monoxide.

Spill Management
Evacuate: Remove ignition sources.

PPE: Wear nitrile gloves, safety goggles, and a P95 dust mask.

Containment: Do not dry sweep. Dampen with water to avoid dust generation, then sweep

into a chemical waste container.

Neutralization: Wipe the surface with a dilute sodium bicarbonate solution to neutralize any

potential acidic residues (HBr).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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